4-((4-(3-(3-Nitrobenzoyl)thioureido)phenyl)amino)-4-oxobutanoic acid

• IUPAC Name: 4-[4-[(3-nitrobenzoyl)carbamothioylamino]anilino]-4-oxobutanoic acid
• InChI: InChI=1S/C18H16N4O6S/c23-15(8-9-16(24)25)19-12-4-6-13(7-5-12)20-18(29)21-17(26)11-2-1-3-14(10-11)22(27)28/h1-7,10H,8-9H2,(H,19,23)(H,24,25)(H2,20,21,26,29)
• InChI Key: DDSFPFDUZKFHSD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC(=S)NC2=CC=C(C=C2)NC(=O)CCC(=O)O
• Molecular Formula: C18H16N4O6S
• Molecular Weight: 416.4 g/mol

Description

The compound “4-((4-(3-(3-Nitrobenzoyl)thioureido)phenyl)amino)-4-oxobutanoic acid” is a unique chemical provided by Sigma-Aldrich to early discovery researchers. It has a linear formula of C15H11N3O5S and a molecular weight of 345.336.

Molecular Structure Analysis

The compound has a linear formula of C15H11N3O5S. It’s important to note that the buyer assumes responsibility to confirm the product identity and/or purity.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 345.336. More detailed physical and chemical properties are not provided by the supplier.

Scientific Research Applications

Synthesis and Characterization

• Bioactive Natural Product Analogs : The compound has been used in the synthesis of bioactive natural product analogs, particularly those containing a 1,2,4-oxadiazole ring, like quisqualic acid and phidianidines A and B. These analogs demonstrate significant antitumor activity toward a variety of cell lines, indicating their potential in cancer research (Maftei et al., 2013).

Chemical Properties and Molecular Structure

• Divalent Metal Ion Complexes : This chemical has been involved in the synthesis of new ligands for divalent metal ion complexes. Studies of these complexes, including their spectroscopic properties and potential geometries, contribute to our understanding of coordination chemistry and potential applications in materials science (Sarhan & Neema, 2017).
• Vibrational Spectroscopy : The compound has been subject to vibrational spectroscopic and supramolecular studies, providing insights into molecular structure and interactions. This kind of research is crucial for understanding the physical and chemical properties of the compound at the molecular level (Fernandes et al., 2017).

Antimicrobial and Antitumor Activity

• Antimicrobial Evaluation : Some derivatives of this compound have shown potential as antimicrobial agents. This is crucial for the development of new drugs and treatments for various bacterial and fungal infections (Upmanyu et al., 2011).

Molecular Docking and Computational Studies

• Computational Analysis : Computational techniques, such as molecular docking, have been used to study this compound and its derivatives. These studies are essential for predicting how these molecules might interact with biological targets, which is vital for drug design (Vanasundari et al., 2018).

Safety and Hazards

Sigma-Aldrich sells this product as-is and makes no representation or warranty whatsoever with respect to this product. Therefore, the buyer should handle it with care and take necessary safety precautions.